![molecular formula C5H2ClFIN B1455563 2-Chloro-4-fluoro-3-iodopyridine CAS No. 1271477-28-1](/img/structure/B1455563.png)
2-Chloro-4-fluoro-3-iodopyridine
Overview
Description
2-Chloro-4-fluoro-3-iodopyridine is a chemical compound with the molecular formula C5H2ClFIN . It is a halopyridine isomer that contains one chlorine, one fluorine, and one iodine atom . This compound is a valuable potential building block in medicinal chemistry research .
Synthesis Analysis
The synthesis of this compound has been described in the literature. One method involves halogen dance reactions . Another approach involves the magnesiation of 5-bromo-2-chloro-4-fluoro-3-iodopyridine and its 3-phenyl analogue followed by trapping with electrophiles .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyridine ring substituted with chlorine, fluorine, and iodine atoms . The InChIKey of the compound is GONULLRFSHKLBS-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactivity of this compound is influenced by the presence of the halogen atoms. The compound can undergo various chemical reactions, including cross-coupling reactions .Physical And Chemical Properties Analysis
This compound has a molecular weight of 257.43 g/mol . It has a computed XLogP3-AA value of 2.6, indicating its lipophilicity . The compound has no hydrogen bond donors and two hydrogen bond acceptors .Scientific Research Applications
Synthesis of Pentasubstituted Pyridines
2-Chloro-4-fluoro-3-iodopyridine serves as a valuable building block in medicinal chemistry for synthesizing pentasubstituted pyridines. These compounds are essential for various chemical manipulations and have potential applications in drug development and other areas of pharmaceutical research (Wu, Porter, Frennesson, & Saulnier, 2022).
Directed Ortho-Lithiation
In another application, the directed ortho-lithiation of iodopyridines, including this compound, has been successfully achieved. This process is critical for the synthesis of polysubstituted pyridines, which are valuable in creating a variety of complex organic compounds. These compounds can be used in synthesizing fused polyaromatic alkaloids, contributing significantly to organic synthesis and medicinal chemistry (Rocca et al., 1993).
Basicity Gradient-Driven Isomerization
The basicity gradient-driven isomerization of halopyridines, including this compound, is another significant application. This process allows for the transformation of halopyridines into a range of structural manifolds, providing a versatile approach for creating diverse pyridine derivatives. Such derivatives have broad applications in organic synthesis and pharmaceutical research (Schlosser & Bobbio, 2002).
Photoelectron Spectroscopy
This compound has been studied using ultraviolet photoelectron spectroscopy, which is crucial for understanding the electronic structure of halopyridines. This research is significant for material science, particularly in the development of electronic and photonic materials (Caine, Dunne, & Nagy-Felsobuki, 1995).
Regiochemical Flexibility in Functionalization
The compound demonstrates regiochemical flexibility, allowing for selective functionalization at specific positions. This characteristic is essential in designing and synthesizing new chemical entities with potential applications in pharmaceuticals and agrochemicals (Bobbio & Schlosser, 2001).
Palladium-Catalyzed Amination
It is also used in palladium-catalyzed amination reactions, particularly under microwave conditions. This method is beneficial for creating complex organic molecules more efficiently and is vital in medicinal chemistry and industrial organic synthesis (Koley, Schnürch, & Mihovilovic, 2010).
Future Directions
Mechanism of Action
Target of Action
It’s known that halogenated pyridines, such as this compound, often interact with various biological targets due to the presence of reactive halogen atoms .
Mode of Action
The presence of halogen atoms in its structure suggests that it can undergo various chemical interactions and transformations . For instance, under basic conditions, similar compounds have been proposed to undergo heterolytic bond cleavage, forming a carbene, which then eliminates a halide ion to give a cation .
Biochemical Pathways
Halogenated pyridines are known to interact with various biochemical pathways due to their reactivity .
Result of Action
The compound’s reactivity suggests that it could induce various changes at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-4-fluoro-3-iodopyridine . For instance, it should be stored in a dark place, sealed in dry conditions, and at room temperature to maintain its stability .
properties
IUPAC Name |
2-chloro-4-fluoro-3-iodopyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClFIN/c6-5-4(8)3(7)1-2-9-5/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKSPCHZIAYGSDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1F)I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClFIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1271477-28-1 | |
Record name | 2-chloro-4-fluoro-3-iodopyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What can be inferred about the potential reactivity of 2-chloro-4-fluoro-3-iodopyridine based on the research on its closely related isomer?
A1: The research [, , ] demonstrates that 5-bromo-2-chloro-4-fluoro-3-iodopyridine readily undergoes C6 magnesiation. Due to the electronic properties of halogens and their directing effects in electrophilic aromatic substitution reactions, it's plausible that this compound would exhibit similar reactivity at the analogous C5 position. This suggests that this compound could also serve as a starting point for synthesizing various pentasubstituted pyridines by reacting it with a range of electrophiles after C5 magnesiation.
Q2: The paper mentions the synthesis of "Pentasubstituted pyridines." Could you elaborate on what this means and its significance in this context?
A2: Pentasubstituted pyridines refer to pyridine rings where all five hydrogen atoms have been replaced with other functional groups or substituents. In this research [, , ], the researchers utilize the halogenated pyridine as a core structure, and through a series of reactions, they replace the halogens with other desired groups. The significance lies in the fact that by controlling the types of substituents added, they can fine-tune the properties of the resulting molecule. This is crucial for medicinal chemistry research, where slight variations in molecular structure can dramatically affect a drug candidate's activity, selectivity, and overall effectiveness.
Q3: While the paper focuses on synthesis, are there any hints about potential applications of these pentasubstituted pyridines, especially considering the research mentions "medicinal chemistry"?
A3: Although specific applications aren't directly stated, the paper emphasizes the value of these halogenated pyridines as "building blocks in medicinal chemistry research" []. This implies that the pentasubstituted derivatives they synthesize could be further developed into potential drug candidates. Pyridine rings are frequently found in pharmaceuticals, often playing a role in a drug molecule's binding to its target. The ability to introduce a wide variety of substituents onto the pyridine core allows for the exploration of a vast chemical space, increasing the chances of discovering novel compounds with desirable biological activity.
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